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Compound of Interest

Compound Name: Ethane-1,1,2,2-d4

CAS No.: 3681-29-6

Cat. No.: B1627052

Get Quote

Before executing any disposal protocol, you must understand the physical behavior of the

molecule. Ethane-1,1,2,2-d4 behaves chemically like standard ethane but carries an isotopic

mass shift (M+4). Its primary hazards stem from its physical state and flammability, not

chemical toxicity.

According to the , the compound is classified under GHS as an extremely flammable gas

(H220) and a gas under pressure (H280).

Table 1: Quantitative Hazard Data & Operational Implications
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Property Value
Operational & Mechanistic
Implication

CAS Number 3681-29-6

Unique identifier for the

tetradeuterated isotopologue;

required for EHS waste

manifests.

Linear Formula HCD₂CD₂H

Isotopic mass shift (M+4);

critical for MS calibration but

identical in fire risk to C₂H₆.

Boiling Point -88 °C

Exists as a compressed gas.

Rapid expansion of leaking

gas absorbs ambient heat,

causing severe frostbite[1].

Vapor Density 1.05 (Air = 1.0)

Marginally heavier than air.

Leaks will pool in low-lying

areas, trenches, or lower

exhaust ductwork.

Flammability Limits LEL ~3.0%, UEL ~12.5%

Forms explosive mixtures with

ambient air easily. Requires

strict elimination of static and

ignition sources[1].

Hazard Codes H220, H280

Extremely flammable;

pressurized. Dictates the

mandatory use of non-sparking

tools.

Logistical & Operational Disposal Workflow
The disposal of an Ethane-1,1,2,2-d4 cylinder is a logistical pathway determined by the

internal pressure of the vessel. We do not vent isotopic gases into standard fume hoods

because the vapor density (1.05) allows the gas to pool in the ductwork, creating a catastrophic

explosion risk if it meets a spark from an exhaust fan motor[2].
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Ethane-1,1,2,2-d4
Disposal Initiation

Assess Cylinder
Pressure & Status

Cylinder Empty
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Residual Gas Present
(> 1 atm)

 No

Remove Regulator &
Attach Safety Cap

Purge Lines with
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 Large Vol

Controlled Flaring
(EHS/Vendor Only)

 Small Vol

Return to Vendor/
EHS Hazardous Waste

Click to download full resolution via product page

Operational workflow for the safe decommissioning and disposal of Ethane-1,1,2,2-d4
cylinders.

Step-by-Step Decommissioning Methodology
This protocol is designed as a self-validating system. Every step includes a verification check to

ensure the hazard has been neutralized before proceeding.
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Phase 1: Pre-Disposal System Purging (The "Sweep")
Causality: Disconnecting a regulator leaves a dead volume of ethane. When exposed to

atmospheric oxygen, it immediately enters its flammability limit (LEL 3.0%). Purging sweeps

this dead volume, replacing the flammable gas with an inert buffer before the mechanical seal

is broken.

Isolate the Source: Close the main cylinder valve of the Ethane-1,1,2,2-d4 tank completely.

Do not overtighten, as this can deform the brass valve seat and cause micro-leaks.

Depressurize the Line: Open the downstream system valve to consume the residual gas

trapped in the regulator. Watch the high-pressure gauge drop to zero.

Inert Gas Sweep: Connect a high-purity inert gas line (Nitrogen or Argon) to the system's

purge valve. Flush the lines at 10-15 psi for a minimum of 5 minutes[3].

Validation (Self-Check): Apply a liquid leak detector solution (e.g., Snoop) to the regulator

fittings. If no bubbles form, the system is depressurized and safe to disassemble.

Phase 2: Cylinder Decommissioning
Causality: Standard steel tools can strike a spark against the cylinder collar, igniting trace

residual gas. Regulators are fragile; a sheared valve on a pressurized cylinder turns the heavy

vessel into a kinetic projectile.

Regulator Removal: Using a non-sparking wrench (e.g., beryllium-copper or bronze),

carefully disconnect the regulator[2].

Cap and Seal: Immediately thread the original steel safety cap back onto the cylinder collar.

Never transport or dispose of a cylinder without this cap securely in place[3].

Labeling: Affix a highly visible "Hazardous Waste - Do Not Use" tag to the cylinder. If the

cylinder still contains pressurized gas, record the estimated pressure on the tag for the

vendor.

Phase 3: Logistical Segregation and Vendor Return
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Causality: Segregation breaks the "fire triangle" (fuel + oxidizer + heat). Keeping flammable

gases away from oxidizers ensures that a leak in one system cannot catastrophically feed the

other.

Segregation: Move the capped cylinder to a designated hazardous gas storage area using a

chained cylinder hand-truck. According to and [4], flammable gas cylinders must be stored at

least 20 feet away from oxidizing gases (e.g., Oxygen, Nitrous Oxide) or separated by a non-

combustible barrier with a 1/2-hour fire resistance rating.

Restraint: Secure the cylinder to a wall rack using two chains—one at 1/3 the height of the

cylinder and one at 2/3 the height[5].

EHS/Vendor Handoff: Do not attempt to flare or vent full cylinders yourself. Contact your

Environmental Health and Safety (EHS) office to arrange a vendor return (e.g., Sigma-

Aldrich or your local specialty gas supplier). The vendor will safely recapture or flare the

isotopic gas[2].

Emergency Response & Spill Management
If a continuous leak is detected (indicated by a hissing sound or a combustible gas monitor

alarm) and cannot be immediately stopped by tightening the valve:

Evacuate & Isolate: Clear the laboratory immediately. Hit the emergency lab exhaust button

to maximize room ventilation. Shut off all potential ignition sources (hot plates, electrical

relays) on your way out.

Do Not Extinguish: If the leaking gas has ignited, do not attempt to extinguish the flame

unless the gas flow can be stopped safely. Extinguishing the flame while the gas continues to

leak will result in a massive, invisible explosive cloud[6].

Notify: Call EHS and facility security. Provide the exact chemical name (Ethane-1,1,2,2-d4)

and explicitly state its vapor density (1.05). This critical data point informs emergency

responders that the gas will pool in low-lying areas and trenches rather than dissipating

upward[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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